Cas no 2104278-29-5 (3-(bromomethyl)cyclobutan-1-amine)

• Product Name: 3-(bromomethyl)cyclobutan-1-amine
• CAS No: 2104278-29-5
• MF: C₅H₁₀BrN
• MW: 164.043600559235
• CID: 5562778
• PubChem ID: 155943655
• Update Time: 2025-08-05

3-(bromomethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(bromomethyl)-
• 3-(bromomethyl)cyclobutan-1-amine

• Inchi： 1S/C5H10BrN/c6-3-4-1-5(7)2-4/h4-5H,1-3,7H2
• InChI Key： HFJYIBSNZVHJEZ-UHFFFAOYSA-N
• SMILES： C1(N)CC(CBr)C1

Additional information on 3-(bromomethyl)cyclobutan-1-amine

Professional Introduction to 3-(bromomethyl)cyclobutan-1-amine (CAS No. 2104278-29-5)

3-(bromomethyl)cyclobutan-1-amine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. With a CAS number of 2104278-29-5, this molecule has garnered attention for its potential applications in the synthesis of various bioactive molecules. The presence of both a bromomethyl group and an amine functionality makes it a versatile intermediate, facilitating diverse chemical transformations that are crucial for drug development.

The compound's cyclobutane ring provides a rigid scaffold, which can be advantageous in designing molecules with specific spatial orientations. This structural motif is particularly valuable in medicinal chemistry, where precise three-dimensional arrangements are often essential for optimal biological activity. The bromomethyl group, on the other hand, serves as a reactive handle, enabling further functionalization through nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of more complex molecules, including heterocycles and peptidomimetics.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The cyclobutane ring, being a smaller analog of the more common cyclohexane motif, offers distinct advantages such as reduced conformational flexibility and improved metabolic stability. These properties have made cyclobutane-based compounds attractive candidates for further exploration. Specifically, 3-(bromomethyl)cyclobutan-1-amine) has been investigated as a building block for the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its utility in constructing biaryl structures, which are prevalent in many pharmacologically active molecules. The bromomethyl group can be selectively coupled with aryl halides or boronic acids via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl groups at specific positions on the cyclobutane ring, thereby generating libraries of derivatives with tailored properties.

Recent studies have highlighted the role of 3-(bromomethyl)cyclobutan-1-amine) in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted by therapeutic agents. By incorporating this compound into the design of kinase inhibitors, researchers have been able to generate molecules with improved binding affinity and selectivity. The rigid cyclobutane core helps to stabilize the binding interactions, while the bromomethyl group provides a site for further functionalization to optimize pharmacokinetic profiles.

The amine functionality in 3-(bromomethyl)cyclobutan-1-amine) also offers opportunities for further derivatization. For instance, it can be used to introduce amide or urea linkages, which are common motifs in drug molecules known to enhance binding interactions with biological targets. Additionally, the amine group can be protected and deprotected as needed during synthetic protocols, providing flexibility in multi-step syntheses.

The compound's reactivity has also been explored in the context of polymer chemistry and materials science. The ability to introduce cyclobutane units into polymers can lead to materials with unique mechanical and thermal properties. These properties make such polymers attractive for applications in coatings, adhesives, and specialty plastics. Furthermore, the bromomethyl group can serve as a site for polymerization or cross-linking reactions, enabling the creation of complex macromolecular architectures.

In conclusion, 3-(bromomethyl)cyclobutan-1-amine) (CAS No. 2104278-29-5) is a versatile intermediate with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further.